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Compound of Interest

Compound Name: Phenazepam-d4

CAS No.: 1184980-42-4

Cat. No.: B594138 Get Quote

An In-depth Examination of the Deuterated Internal Standard for the Quantification of

Phenazepam

This guide provides a comprehensive technical overview of Phenazepam-d4, a deuterated

analog of the benzodiazepine phenazepam. Designed for researchers, forensic toxicologists,

and drug development professionals, this document details its chemical properties, molecular

structure, and its critical application as an internal standard in quantitative analytical methods.

Introduction to Phenazepam-d4
Phenazepam is a benzodiazepine that was developed in the Soviet Union and is prescribed in

some countries for anxiety, epilepsy, and insomnia. However, it has also emerged as a drug of

abuse, leading to its inclusion in forensic and clinical toxicology screenings.[1][2] Accurate

quantification of phenazepam in biological matrices is crucial for both clinical management and

forensic investigations.

Phenazepam-d4 is a stable, isotopically labeled version of phenazepam, where four hydrogen

atoms on the phenyl ring have been replaced with deuterium. This subtle but significant

modification makes it an ideal internal standard for mass spectrometry-based analytical

methods.[3][4] When added to a biological sample at a known concentration, Phenazepam-d4
co-elutes with the unlabeled phenazepam during chromatographic separation. As it is

chemically identical to phenazepam, it experiences similar extraction efficiency and ionization

suppression or enhancement in the mass spectrometer. However, due to the mass difference, it
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can be distinguished from the target analyte, allowing for accurate quantification by correcting

for variations in sample preparation and instrument response.[5]

Chemical Properties and Molecular Structure
A thorough understanding of the chemical and physical properties of Phenazepam-d4 is

essential for its effective use in the laboratory.

Table 1: Key Properties of Phenazepam-d4

Property Value Source(s)

CAS Number 1184980-42-4 [3][6][7][8]

Molecular Formula C₁₅H₆D₄BrClN₂O [3][4][6]

Molecular Weight 353.63 g/mol [6]

Formal Name

7-bromo-5-(6-chlorophenyl-

2,3,4,5-d₄)-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

[3][4]

Synonyms Fenazepam-d4 [3][4]

Purity ≥98% [4]

Typical Formulation
Neat solid or a 100 µg/mL or 1

mg/mL solution in acetonitrile
[3][4][6]

Storage Temperature -20°C [3][4]

Molecular Structure:

The molecular structure of Phenazepam-d4 is characterized by a benzodiazepine core, which

consists of a benzene ring fused to a diazepine ring.[9][10] A bromine atom is attached to the

benzene ring, and a deuterium-labeled 2-chlorophenyl ring is attached to the diazepine ring.

Caption: Molecular Structure of Phenazepam-d4.
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Application in Quantitative Analysis: A Protocol for
LC-MS/MS
Phenazepam-d4 is primarily used as an internal standard for the quantification of phenazepam

in biological samples such as blood, urine, and hair.[4][11][12] The following protocol outlines a

general workflow for the analysis of phenazepam in a blood sample using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Rationale for Method Selection: LC-MS/MS is a highly sensitive and selective analytical

technique, making it ideal for detecting and quantifying drugs and their metabolites in complex

biological matrices.[5][13] The use of an isotopically labeled internal standard like

Phenazepam-d4 is crucial for achieving accurate and precise results by compensating for

matrix effects and variations in sample processing.[5]

Experimental Protocol: Quantification of Phenazepam in Blood

Sample Preparation:

To a 1 mL aliquot of whole blood, add a known amount of Phenazepam-d4 solution (e.g.,

100 ng). The concentration of the internal standard should be chosen to be within the

linear range of the calibration curve.

Vortex the sample to ensure thorough mixing.

Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the

analytes from the blood matrix.[5][14][15]

Causality: Extraction is necessary to remove proteins and other interfering substances

that can suppress the ionization of the target analyte in the mass spectrometer, leading

to inaccurate results. The choice between LLE and SPE depends on the specific

requirements of the assay, including desired recovery, cleanliness of the extract, and

sample throughput.[14]

Chromatographic Separation:

Inject the extracted sample onto a suitable liquid chromatography (LC) system equipped

with a C18 column.[15]
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Use a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with

0.1% formic acid).

Causality: The C18 column provides good retention and separation for

benzodiazepines. The gradient elution allows for the efficient separation of phenazepam

and Phenazepam-d4 from other endogenous and exogenous compounds in the

sample, ensuring that they enter the mass spectrometer as clean peaks. Formic acid is

added to the mobile phase to promote the protonation of the analytes, which is

necessary for positive ion electrospray ionization.[5]

Mass Spectrometric Detection:

Analyze the column effluent using a tandem mass spectrometer (MS/MS) operating in

positive ion electrospray ionization (ESI) mode.[16]

Monitor the precursor-to-product ion transitions for both phenazepam and Phenazepam-
d4 using Multiple Reaction Monitoring (MRM).

Causality: Tandem mass spectrometry provides an additional layer of selectivity by

monitoring specific fragment ions produced from the precursor ions of phenazepam and

Phenazepam-d4. This significantly reduces the likelihood of interference from other

compounds, leading to a more reliable and accurate quantification.[13][16]

Data Analysis:

Construct a calibration curve by analyzing a series of standards containing known

concentrations of phenazepam and a fixed concentration of Phenazepam-d4.

Plot the ratio of the peak area of phenazepam to the peak area of Phenazepam-d4
against the concentration of phenazepam.

Determine the concentration of phenazepam in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Causality: The use of the peak area ratio corrects for any variations in injection volume,

ionization efficiency, and other instrumental parameters, as both the analyte and the
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internal standard are affected similarly. This ratiometric approach is the cornerstone of

accurate quantification using internal standards.

Analytical Workflow Diagram
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Caption: Workflow for the quantification of phenazepam using Phenazepam-d4.
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Conclusion
Phenazepam-d4 is an indispensable tool for researchers and forensic scientists requiring

accurate and reliable quantification of phenazepam. Its use as an internal standard in mass

spectrometry-based methods ensures the integrity and defensibility of analytical results. This

guide has provided the core technical information and a foundational protocol to aid in the

successful implementation of Phenazepam-d4 in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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